Cas no 2680858-25-5 (benzyl N-(1s,4s)-4-ethynylcyclohexylcarbamate)

• Product Name: benzyl N-(1s,4s)-4-ethynylcyclohexylcarbamate
• CAS No: 2680858-25-5
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5651244
• PubChem ID: 154815218
• Update Time: 2025-05-19

benzyl N-(1s,4s)-4-ethynylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1s,4s)-4-ethynylcyclohexyl]carbamate
• EN300-28280371
• Benzyl ((1r,4r)-4-ethynylcyclohexyl)carbamate
• EN300-7292207
• A1-30703
• benzyl N-(4-ethynylcyclohexyl)carbamate
• EN300-6206886
• 2680773-31-1
• 2680849-78-7
• 2680858-25-5
• benzyl N-[(1r,4r)-4-ethynylcyclohexyl]carbamate
• benzyl N-(1s,4s)-4-ethynylcyclohexylcarbamate

• Inchi： 1S/C16H19NO2/c1-2-13-8-10-15(11-9-13)17-16(18)19-12-14-6-4-3-5-7-14/h1,3-7,13,15H,8-12H2,(H,17,18)
• InChI Key： WDKKBYZXGZUGLY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCC(C#C)CC1)=O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1s,4s)-4-ethynylcyclohexylcarbamate

Introduction to Benzyl N-(1S,4S)-4-Ethynylcyclohexylcarbamate (CAS No. 2680858-25-5)

Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate, a compound with the chemical identifier CAS No. 2680858-25-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate incorporates a benzyl moiety and a carbamate group attached to a chiral cyclohexane ring substituted with an ethynyl group. This specific arrangement imparts distinct physicochemical properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, the interest in chiral auxiliaries and ligands has surged due to their pivotal role in asymmetric synthesis and the development of enantiomerically pure drugs. The stereochemistry of Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate, particularly the (1S,4S) configuration, is crucial for its utility in such applications. The presence of the ethynyl group further enhances its reactivity, making it a versatile building block for constructing more complex molecular architectures.

One of the most compelling aspects of Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate is its potential in the synthesis of novel pharmaceutical agents. Researchers have been exploring its use as an intermediate in the preparation of bioactive molecules targeting various therapeutic areas. For instance, studies have indicated its applicability in the development of compounds with anti-inflammatory, analgesic, and even anticancer properties.

The pharmacological profile of derivatives derived from Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate is under active investigation. Preliminary studies suggest that modifications to its structure can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. This underscores the importance of this compound as a scaffold for drug discovery initiatives.

Advances in computational chemistry and molecular modeling have further facilitated the study of Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate. These tools allow researchers to predict the behavior of the compound in various chemical environments and to design experiments that optimize its synthesis and functionalization. Such computational approaches are indispensable in modern medicinal chemistry.

The synthesis of Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced catalytic systems and chiral resolution techniques has been instrumental in achieving high yields and enantiomeric purity. These synthetic methodologies are critical for ensuring that subsequent pharmacological evaluations are conducted on material of consistent quality.

In conclusion, Benzyl N-(1S,4S)-4-ethynylcyclohexylcarbamate (CAS No. 2680858-25-5) stands out as a promising compound in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the advancement of medicinal chemistry.